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Compound of Interest

Compound Name: Fluo-5F

Cat. No.: B1263414

Get Quote

This guide provides comprehensive safety protocols, operational procedures, and disposal

plans for Fluo-5F, a fluorescent calcium indicator. Designed for researchers, scientists, and

drug development professionals, this document aims to be the preferred resource for

laboratory safety and the handling of this chemical, ensuring user confidence and operational

excellence.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to ensure safety when handling Fluo-
5F in all its forms (powder and solutions). The following table summarizes the required PPE for

various stages of handling.
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Stage of
Handling

Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing

Powder

Safety glasses

with side shields

or chemical

splash goggles.

Nitrile gloves. Laboratory coat.

Use in a well-

ventilated area or

a chemical fume

hood. An N95

respirator may

be considered if

handling large

quantities in an

open

environment.

Preparing

Solutions

Chemical splash

goggles. A face

shield is

recommended

when handling

larger volumes.

Nitrile gloves. Laboratory coat.

Work in a well-

ventilated area or

a chemical fume

hood.

Cell Loading &

Imaging
Safety glasses. Nitrile gloves. Laboratory coat.

Not generally

required.

Spill Cleanup &

Waste Disposal

Chemical splash

goggles.

Heavy-duty nitrile

or butyl rubber

gloves.

Chemical-

resistant apron

or coveralls over

a laboratory coat.

An N95 or

appropriate

chemical

cartridge

respirator may

be necessary

depending on the

spill's nature and

location.

Operational Plan: From Handling to Disposal
A systematic approach to handling Fluo-5F is crucial for both experimental success and

laboratory safety.
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Receiving and Storage
Upon receipt, inspect the container for any damage.

Fluo-5F, particularly the AM ester form, is sensitive to light and moisture. Store the

compound in a cool, dry, and dark place, as recommended by the manufacturer, typically at

-20°C.

Keep the container tightly sealed to prevent degradation.

Handling Procedures
Preparation of Stock Solution:

Before opening the vial, allow it to equilibrate to room temperature to prevent moisture

condensation.

Work in a well-ventilated area or a chemical fume hood.

Prepare a stock solution, typically in the range of 2 to 5 mM, using high-quality, anhydrous

dimethyl sulfoxide (DMSO).

Cap the vial tightly after use and store the stock solution at -20°C, protected from light. For

frequent use, it is advisable to create single-use aliquots to avoid repeated freeze-thaw

cycles.

Preparation of Working Solution:

On the day of the experiment, thaw an aliquot of the Fluo-5F AM stock solution to room

temperature.

Dilute the stock solution to the desired final concentration (typically 2 to 5 µM for most cell

lines) in a physiological buffer such as Hanks' Balanced Salt Solution with HEPES

(HBSS/HEPES).[1]

The non-ionic detergent Pluronic® F-127 can be added to the working solution (final

concentration of ~0.04%) to aid in the dispersion of the AM ester in the aqueous medium.

[1]
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Disposal Plan
Fluo-5F and materials contaminated with it should be treated as hazardous chemical waste.

Do not dispose of this chemical down the drain or in regular solid waste.

Waste Segregation and Collection:

Collect all waste materials containing Fluo-5F, including unused solutions, contaminated

pipette tips, gloves, and paper towels, in a dedicated and clearly labeled hazardous waste

container.

The container should be made of a compatible material (e.g., high-density polyethylene)

and have a secure, leak-proof lid.

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "Fluo-
5F," and any associated hazards (e.g., "Irritant").

Storage:

Store the sealed waste container in a designated satellite accumulation area away from

incompatible materials.

Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor.

Quantitative Data
The following table summarizes the key quantitative properties of Fluo-5F.
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Property Value Notes

Dissociation Constant (Kd) for

Ca²⁺
~2.3 µM

Lower affinity for calcium

compared to Fluo-4, making it

suitable for measuring higher

calcium concentrations.[2][3]

Excitation Wavelength (Max) ~494 nm
Compatible with the 488 nm

laser line.[2][3]

Emission Wavelength (Max) ~516 nm

Fluorescence Enhancement >100-fold Upon binding to Ca²⁺.[2][3]

Quantum Yield

Not explicitly found for Fluo-5F.

Fluo-4 has a quantum yield of

0.14 in the Ca²⁺-bound state.

Fluo-5F is stated to have very

similar spectral properties to

Fluo-4.

Molar Extinction Coefficient (ε)

Not explicitly found for Fluo-5F.

Fluo-4 has a molar extinction

coefficient of ~75,000 M⁻¹cm⁻¹

at 494 nm in the Ca²⁺-bound

state.

Fluo-5F is stated to have very

similar spectral properties to

Fluo-4.

Experimental Protocol: Calcium Imaging in Live
Cells
This protocol provides a detailed methodology for loading Fluo-5F AM into live cells for the

measurement of intracellular calcium concentration.

Materials
Fluo-5F, AM (acetoxymethyl ester)

Anhydrous Dimethyl Sulfoxide (DMSO)

Pluronic® F-127

Hanks' Balanced Salt Solution with HEPES (HBSS/HEPES)
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Probenecid (optional, to prevent dye extrusion)

Cultured cells on a suitable imaging plate (e.g., black-walled, clear-bottom 96-well plate)

Procedure
Prepare a 10% (w/v) Pluronic® F-127 stock solution in distilled water.

Prepare a 2 to 5 mM Fluo-5F AM stock solution in anhydrous DMSO.

Prepare the cell loading solution:

For a final in-well concentration of 5 µM Fluo-5F AM and 0.04% Pluronic® F-127, mix the

appropriate volumes of the stock solutions with HBSS/HEPES.

If using, add probenecid to the loading solution (final concentration typically 1-2.5 mM).

Cell Loading:

Remove the cell culture medium from the wells.

Add the cell loading solution to each well.

Incubate the plate at 37°C for 30-60 minutes. The optimal incubation time may vary

between cell types.[1]

Wash:

Remove the loading solution.

Wash the cells gently with HBSS/HEPES (with or without probenecid) to remove

extracellular dye.

Imaging:

Add HBSS/HEPES (with or without probenecid) to the wells.

Measure the fluorescence using a fluorescence microscope, plate reader, or flow

cytometer with the appropriate filter sets (Excitation: ~494 nm, Emission: ~516 nm).[2]
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Record a baseline fluorescence before adding the stimulus of interest.

Add the stimulus and record the change in fluorescence intensity over time.

Workflow Diagram
The following diagram illustrates the complete workflow for the safe handling and use of Fluo-
5F.
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Caption: Workflow for the safe handling and disposal of Fluo-5F.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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